N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)cyclohexanamine

• IUPAC Name: N-[[1-[(2-fluorophenyl)methyl]piperidin-4-yl]methyl]-N-(2-methoxyethyl)cyclohexanamine
• InChI: InChI=1S/C22H35FN2O/c1-26-16-15-25(21-8-3-2-4-9-21)17-19-11-13-24(14-12-19)18-20-7-5-6-10-22(20)23/h5-7,10,19,21H,2-4,8-9,11-18H2,1H3
• InChI Key: PBILIOWFNPKYEH-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1CCN(CC1)CC2=CC=CC=C2F)C3CCCCC3
• Molecular Formula: C22H35FN2O
• Molecular Weight: 362.5 g/mol

Description

N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-N-(2-methoxyethyl)cyclohexanamine, commonly known as FPECM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

FPECM has been studied extensively for its potential therapeutic applications. It has been shown to have significant analgesic effects in animal models of pain. FPECM has also been investigated for its potential use as an antidepressant and anxiolytic agent. Research has demonstrated that FPECM has anxiolytic effects in animal models of anxiety.

Mechanism of Action

The exact mechanism of action of FPECM is not fully understood. However, research has suggested that it acts on the central nervous system by inhibiting the reuptake of serotonin and norepinephrine, two neurotransmitters that are involved in the regulation of mood and pain. FPECM has also been shown to have affinity for the sigma-1 receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
FPECM has been shown to have significant analgesic effects in animal models of pain. It has also been demonstrated to have anxiolytic effects in animal models of anxiety. FPECM has been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its antidepressant effects. However, further research is needed to fully understand the biochemical and physiological effects of FPECM.

Advantages and Limitations for Lab Experiments

One advantage of using FPECM in lab experiments is its high potency and selectivity for its target receptors. This allows for more precise and accurate studies of its effects on the central nervous system. However, one limitation is that FPECM is a complex compound that requires expertise in organic chemistry to synthesize. Additionally, further research is needed to fully understand the potential side effects of FPECM.

Future Directions

There are several areas of future research that could further our understanding of FPECM. One area of research is to investigate its potential use as an antidepressant and anxiolytic agent in humans. Another area of research is to investigate its potential use as a pain medication. Additionally, further research is needed to fully understand the biochemical and physiological effects of FPECM and to identify any potential side effects.

Synthesis Methods

FPECM is synthesized through a multi-step process involving the reaction of 2-fluorobenzyl chloride with piperidine, followed by the reaction with 2-methoxyethylamine and cyclohexanone. The final product is obtained through purification and crystallization techniques. The synthesis of FPECM is a complex process that requires expertise in organic chemistry.